Cas no 89038-42-6 (1-Piperidinecarboxamide, N,N-diethyl-4-hydroxy-2,2,6,6-tetramethyl-)

1-Piperidinecarboxamide, N,N-diethyl-4-hydroxy-2,2,6,6-tetramethyl- structure
89038-42-6 structure
Product Name:1-Piperidinecarboxamide, N,N-diethyl-4-hydroxy-2,2,6,6-tetramethyl-
CAS No:89038-42-6
MF:C14H28N2O2
MW:256.384324073792
CID:614933
PubChem ID:21283976
Update Time:2025-04-19

1-Piperidinecarboxamide, N,N-diethyl-4-hydroxy-2,2,6,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxamide, N,N-diethyl-4-hydroxy-2,2,6,6-tetramethyl-
    • N,N-diethyl-4-hydroxy-2,2,6,6-tetramethylpiperidine-1-carboxamide
    • DTXSID60611979
    • 89038-42-6
    • SCHEMBL9709049
    • Inchi: 1S/C14H28N2O2/c1-7-15(8-2)12(18)16-13(3,4)9-11(17)10-14(16,5)6/h11,17H,7-10H2,1-6H3
    • InChI Key: VPKDEACQIGJZAZ-UHFFFAOYSA-N
    • SMILES: OC1CC(C)(C)N(C(N(CC)CC)=O)C(C)(C)C1

Computed Properties

  • Exact Mass: 256.215078140g/mol
  • Monoisotopic Mass: 256.215078140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 43.8Ų
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